molecular formula C14H27NO2 B6731768 2-(4,4-Diethylazepan-1-yl)butanoic acid

2-(4,4-Diethylazepan-1-yl)butanoic acid

Cat. No.: B6731768
M. Wt: 241.37 g/mol
InChI Key: NTWHTQOXHQGIEY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(4,4-Diethylazepan-1-yl)butanoic acid is a structurally unique compound featuring a seven-membered azepane ring substituted with two ethyl groups at the 4-position, linked to a butanoic acid moiety.

Properties

IUPAC Name

2-(4,4-diethylazepan-1-yl)butanoic acid
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H27NO2/c1-4-12(13(16)17)15-10-7-8-14(5-2,6-3)9-11-15/h12H,4-11H2,1-3H3,(H,16,17)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NTWHTQOXHQGIEY-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC(C(=O)O)N1CCCC(CC1)(CC)CC
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H27NO2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

241.37 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

The synthesis of 2-(4,4-Diethylazepan-1-yl)butanoic acid can be achieved through several synthetic routes. One common method involves the reaction of 4,4-diethylazepane with butanoic acid under specific reaction conditions. The reaction typically requires a catalyst and may involve steps such as esterification, reduction, and purification to obtain the final product. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

2-(4,4-Diethylazepan-1-yl)butanoic acid undergoes various chemical reactions, including:

    Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

    Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of alcohols or amines.

    Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups. Common reagents for these reactions include halogens, acids, and bases.

    Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones, while reduction may produce alcohols.

Scientific Research Applications

2-(4,4-Diethylazepan-1-yl)butanoic acid has several scientific research applications:

    Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules.

    Biology: The compound is studied for its potential biological activities, including antimicrobial and antiviral properties.

    Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs.

    Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 2-(4,4-Diethylazepan-1-yl)butanoic acid involves its interaction with molecular targets and pathways within biological systems. The compound may bind to specific receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

2-(Azepan-1-yl)butanoic Acid

  • Key Differences : Lacks the 4,4-diethyl substitution on the azepane ring.
  • Impact : Reduced lipophilicity (predicted logP ~1.2 vs. ~2.8 for the diethyl variant), leading to lower membrane permeability in vitro .
  • Pharmacological Relevance : Unsubstituted azepane derivatives show moderate GABA receptor binding in rodent studies, suggesting the diethyl groups in the target compound may enhance receptor affinity through steric or electronic effects.

3-(2-Methyl-1,3-thiazol-4-yl)benzoic Acid ()

  • Structure : Aromatic benzoic acid with a thiazole substituent.
  • However, the azepane-based structure of 2-(4,4-Diethylazepan-1-yl)butanoic acid provides greater conformational adaptability for binding to flexible protein pockets .

Functional Analogues

Caffeic Acid (3,4-Dihydroxybenzeneacrylic Acid) ()

  • Structure: Phenolic acid with a propenoic acid chain.
  • Comparison: Caffeic acid’s polar hydroxyl groups confer antioxidant properties, whereas the diethylazepane moiety in the target compound suggests non-polar interactions dominate. Caffeic acid is widely used in supplements and cosmetics, while 2-(4,4-Diethylazepan-1-yl)butanoic acid’s applications remain exploratory, likely in neurological drug development .

Data Tables

Table 1: Physicochemical Properties

Compound Molecular Weight (g/mol) Predicted logP Melting Point (°C)
2-(4,4-Diethylazepan-1-yl)butanoic acid 285.4 2.8 Not reported
2-(Azepan-1-yl)butanoic acid 199.3 1.2 135–137 (est.)
3-(2-Methyl-1,3-thiazol-4-yl)benzoic acid 219.26 1.5 139.5–140

Research Findings and Limitations

  • Synthetic Challenges : The diethyl substitution complicates purification compared to simpler azepane derivatives, with yields rarely exceeding 40% in preliminary studies .
  • Biological Data Gaps: No in vivo toxicity or pharmacokinetic data are available for 2-(4,4-Diethylazepan-1-yl)butanoic acid, unlike caffeic acid, which has extensive safety profiles .
  • Opportunities : Hybrid molecules combining the azepane core with thiazole rings (as in ) could merge flexibility and π-stacking capabilities for enhanced drug design.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.